Cas no 954789-97-0 (N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954789-97-0
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 5431707
• Update Time: 2025-10-29

N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, N-(4-acetylphenyl)-5-(1-methylethyl)-1-(3-methylphenyl)-
• N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H22N4O2/c1-13(2)20-19(23-24-25(20)18-7-5-6-14(3)12-18)21(27)22-17-10-8-16(9-11-17)15(4)26/h5-13H,1-4H3,(H,22,27)
• InChI Key： RSGNAIHKISXTJS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)C(C(C)C)=C(C(NC2=CC=C(C(C)=O)C=C2)=O)N=N1

Additional information on N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 954789-97-0)

N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a specialized organic compound with a unique molecular structure that combines acetylphenyl, methylphenyl, and triazole moieties. This compound, identified by CAS No. 954789-97-0, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the 1,2,3-triazole core, a hallmark of click chemistry, makes it a valuable scaffold for designing bioactive molecules.

In recent years, the scientific community has shown growing interest in triazole derivatives, particularly those with substituted phenyl groups, as they exhibit diverse biological activities. Researchers are actively exploring the structure-activity relationship (SAR) of such compounds to optimize their efficacy. The propan-2-yl substituent in this molecule further enhances its lipophilicity, which is a critical factor in drug absorption and bioavailability. These properties align with current trends in small-molecule drug development, where solubility and metabolic stability are key considerations.

The synthesis of N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including azole ring formation and amide coupling. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising demand for high-purity intermediates in medicinal chemistry, this compound serves as a promising candidate for further derivatization.

From an industrial perspective, the compound's potential extends to agrochemical formulations, where triazole-based compounds are known for their fungicidal and herbicidal properties. With increasing global focus on sustainable agriculture, researchers are investigating its role in developing eco-friendly pest control solutions. Additionally, its acetylphenyl moiety could be leveraged for designing fluorescence probes or molecular sensors, a hot topic in materials science.

In summary, N-(4-acetylphenyl)-1-(3-methylphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a versatile chemical entity with broad applications. Its relevance to drug discovery, agricultural chemistry, and material science underscores its importance in contemporary research. As scientific inquiries into heterocyclic compounds continue to expand, this molecule is poised to play a pivotal role in future innovations.